Cas no 90182-04-0 (2-hydroxy-8-methyl-3-(phenylcarbonyl)quinolin-4(1H)-one)

2-hydroxy-8-methyl-3-(phenylcarbonyl)quinolin-4(1H)-one structure
90182-04-0 structure
Product name:2-hydroxy-8-methyl-3-(phenylcarbonyl)quinolin-4(1H)-one
CAS No:90182-04-0
MF:C17H13NO3
MW:279.290024518967
CID:1949239
PubChem ID:135687085

2-hydroxy-8-methyl-3-(phenylcarbonyl)quinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-8-methyl-3-(phenylcarbonyl)quinolin-4(1H)-one
    • (3E)-3-[hydroxy(phenyl)methylidene]-8-methyl-1H-quinoline-2,4-dione
    • DTXSID901009206
    • 2(1H)-Quinolinone, 3-benzoyl-4-hydroxy-8-methyl-
    • 90182-04-0
    • (2,4-Dihydroxy-8-methylquinolin-3-yl)(phenyl)methanone
    • SCHEMBL11007640
    • 3-Benzoyl-4-hydroxy-8-methyl-2(1H)-quinolinone
    • Inchi: InChI=1S/C17H13NO3/c1-10-6-5-9-12-14(10)18-17(21)13(16(12)20)15(19)11-7-3-2-4-8-11/h2-9H,1H3,(H2,18,20,21)
    • InChI Key: HYCBUANINFAKSE-UHFFFAOYSA-N
    • SMILES: CC1=C2C(=CC=C1)C(=C(C(=O)N2)C(=O)C3=CC=CC=C3)O

Computed Properties

  • Exact Mass: 279.09
  • Monoisotopic Mass: 279.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.4A^2
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.34
  • Boiling Point: 425.1°C at 760 mmHg
  • Flash Point: 210.9°C
  • Refractive Index: 1.667

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